Cas no 2228628-61-1 (tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate
• CAS No: 2228628-61-1
• MF: C₁₄H₁₉Cl₂N₃O₂
• MW: 332.225561380386
• CID: 6092583
• PubChem ID: 165797483
• Update Time: 2025-05-21

tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate
• EN300-1892746
• 2228628-61-1

• Inchi： 1S/C14H19Cl2N3O2/c1-14(2,3)21-13(20)19-5-4-17-8-11(19)9-7-18-12(16)6-10(9)15/h6-7,11,17H,4-5,8H2,1-3H3
• InChI Key： XINPRHRGNTVYMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1CNCCN1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 331.0854322g/mol
• Monoisotopic Mass: 331.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate

tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate, with the CAS number 2228628-61-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, substituted with a tert-butyl group and a 4,6-dichloropyridin-3-yl moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine rings are known for their ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The substitution pattern in tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Researchers have explored its potential as a building block for creating bioactive molecules with improved solubility and bioavailability.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled the efficient production of this compound with high purity. Its synthesis methodology has been optimized to minimize environmental impact, aligning with green chemistry principles. This approach not only ensures cost-effectiveness but also contributes to sustainable chemical manufacturing practices.

In terms of applications, tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate has shown potential in the development of anti-inflammatory agents. Preclinical studies have demonstrated its ability to modulate inflammatory pathways by targeting specific enzymes involved in the inflammatory response. This property makes it a valuable lead compound for developing novel therapeutics against chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Furthermore, the compound has been investigated for its role in cancer therapy. Studies suggest that it may inhibit key enzymes associated with tumor progression and metastasis. Its ability to interact with cellular signaling pathways makes it a candidate for targeted cancer therapies. Ongoing research is focused on optimizing its pharmacodynamic properties to enhance its efficacy while minimizing adverse effects.

The structural versatility of tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate also lends itself to applications in agrochemicals. Its ability to act as a fungicide or insecticide has been explored in recent agricultural studies. By modifying its substituents, researchers aim to develop more effective crop protection agents that are both environmentally friendly and cost-efficient.

In conclusion, tert-butyl 2-(4,6-dichloropyridin-3-yl)piperazine-1-carboxylate is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and favorable pharmacokinetic properties make it an invaluable tool in drug discovery and development. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern medicine and agriculture.